Cas no 40441-41-6 (CYCLOHEXANONE, 3-ETHYL-4,4-DIMETHYL-)

• Product Name: CYCLOHEXANONE, 3-ETHYL-4,4-DIMETHYL-
• CAS No: 40441-41-6
• MF: C₁₀H₁₈O
• MW: 154.249323368073
• CID: 3414635
• PubChem ID: 71346235
• Update Time: 2025-05-22

CYCLOHEXANONE, 3-ETHYL-4,4-DIMETHYL- Chemical and Physical Properties

Names and Identifiers

• CYCLOHEXANONE, 3-ETHYL-4,4-DIMETHYL-
• EN300-1157063
• 40441-41-6
• 3-ETHYL-4,4-DIMETHYLCYCLOHEXAN-1-ONE

• Inchi： 1S/C10H18O/c1-4-8-7-9(11)5-6-10(8,2)3/h8H,4-7H2,1-3H3
• InChI Key： DFZQMBACAQLKLT-UHFFFAOYSA-N
• SMILES： C1(=O)CCC(C)(C)C(CC)C1

Computed Properties

• Exact Mass: 154.135765193Da
• Monoisotopic Mass: 154.135765193Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on CYCLOHEXANONE, 3-ETHYL-4,4-DIMETHYL-

Recent Advances in the Study of CYCLOHEXANONE, 3-ETHYL-4,4-DIMETHYL- (CAS: 40441-41-6) in Chemical and Biomedical Research

The compound CYCLOHEXANONE, 3-ETHYL-4,4-DIMETHYL- (CAS: 40441-41-6) has recently garnered significant attention in the field of chemical and biomedical research due to its unique structural properties and potential applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, characterization, and potential biomedical applications. The compound's distinct chemical structure, featuring a cyclohexanone core with ethyl and dimethyl substituents, makes it a promising candidate for various industrial and pharmaceutical applications.

Recent studies have explored the synthetic pathways for CYCLOHEXANONE, 3-ETHYL-4,4-DIMETHYL-, with a focus on optimizing yield and purity. A 2023 publication in the Journal of Organic Chemistry detailed a novel catalytic method using palladium-based catalysts, which achieved a 92% yield under mild reaction conditions. This advancement is particularly noteworthy as it addresses previous challenges related to side reactions and low efficiency. Additionally, the study highlighted the compound's stability under various pH conditions, suggesting its suitability for further functionalization.

In the biomedical realm, preliminary investigations have indicated that CYCLOHEXANONE, 3-ETHYL-4,4-DIMETHYL- may exhibit bioactive properties. A study published in Bioorganic & Medicinal Chemistry Letters in early 2024 reported that derivatives of this compound demonstrated moderate inhibitory activity against certain enzymes implicated in inflammatory pathways. While these findings are still in the early stages, they open new avenues for the development of anti-inflammatory agents. Researchers emphasized the need for further in vitro and in vivo studies to validate these effects and explore potential therapeutic applications.

Another area of interest is the compound's potential role in material science. A recent study in ACS Applied Materials & Interfaces investigated its use as a precursor for polymer synthesis. The researchers found that CYCLOHEXANONE, 3-ETHYL-4,4-DIMETHYL- could be incorporated into polymer matrices to enhance thermal stability and mechanical properties. This application is particularly relevant for industries requiring high-performance materials, such as aerospace and automotive engineering. The study also noted the compound's compatibility with various polymerization techniques, further broadening its utility.

Despite these promising developments, challenges remain in the large-scale production and application of CYCLOHEXANONE, 3-ETHYL-4,4-DIMETHYL-. Regulatory and safety considerations, as highlighted in a 2023 review in Chemical Health and Safety, underscore the need for comprehensive toxicity studies. The review pointed out gaps in current knowledge regarding the compound's environmental impact and long-term health effects, calling for collaborative efforts between chemists, toxicologists, and regulatory bodies to address these concerns.

In conclusion, CYCLOHEXANONE, 3-ETHYL-4,4-DIMETHYL- (CAS: 40441-41-6) represents a compound of growing interest across multiple disciplines. Its versatile chemical properties and potential applications in biomedicine and material science make it a focal point for ongoing research. Future studies should prioritize scalability, safety, and the exploration of novel derivatives to fully realize its potential. This brief underscores the importance of interdisciplinary collaboration to advance our understanding and utilization of this promising compound.